Cas no 1261983-84-9 (2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid)

• Product Name: 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid
• CAS No: 1261983-84-9
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD18320485
• CID: 5304521
• Update Time: 2026-03-10

2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid

• MDL： MFCD18320485
• Inchi： 1S/C15H14O2S/c1-10-13(7-4-8-14(10)15(16)17)11-5-3-6-12(9-11)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： DJOIYAOPKNRAIB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(SC)=C2)=CC=CC(C(O)=O)=C1C

Computed Properties

• Exact Mass: 258.071
• Monoisotopic Mass: 258.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid

Introduction to 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid (CAS No. 1261983-84-9)

2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261983-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that combines a methyl group at the 2-position and a 3-methylsulfanylphenyl substituent at the 3-position of the benzoic acid core. Such structural features make it a promising candidate for various applications, particularly in medicinal chemistry and drug discovery.

The molecular structure of 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at one position, a methyl group at another, and a phenyl ring linked to sulfur via a methylsulfanyl group at the third position. This configuration imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of both hydrophobic and hydrophilic regions in its structure suggests potential for solubility in both aqueous and organic environments, making it versatile for formulation and application.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. The specific substitution pattern of 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid has been investigated for its potential pharmacological effects. Studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial properties, although further research is necessary to fully elucidate its mechanisms of action. The methylsulfanylphenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid is its role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have utilized this compound as an intermediate in the development of novel drugs targeting various diseases. For instance, its structural framework has been modified to create derivatives with enhanced efficacy or reduced side effects. The flexibility offered by its core structure allows chemists to explore multiple pathways for drug optimization.

The synthesis of 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been particularly useful in constructing this complex molecule.

From a computational chemistry perspective, 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid has been subjected to molecular modeling studies to predict its behavior in biological systems. These simulations have provided valuable insights into how the compound might interact with enzymes and receptors, guiding experimental design and hypothesis generation. The integration of experimental data with computational predictions has accelerated the discovery process, allowing researchers to focus on the most promising candidates more efficiently.

The pharmacokinetic properties of 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that it may exhibit favorable pharmacokinetic profiles, but further clinical trials are needed to confirm these findings. The compound's stability under various conditions has also been assessed to ensure its suitability for formulation into stable pharmaceutical products.

Environmental considerations have not been overlooked in the study of 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles have been applied to develop more eco-friendly methods for producing this compound, aligning with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The future directions for research on 2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid are multifaceted. Ongoing studies aim to uncover new therapeutic applications by investigating its interactions with diverse biological targets. Additionally, efforts are being made to optimize its synthesis for large-scale production while maintaining high quality control standards. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to novel treatments for various diseases.

In conclusion,2-Methyl-3-(3-methylsulfanylphenyl)benzoic acid (CAS No. 1261983-84-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug development underscores its importance in advancing medical science. As research continues，this compound is poised to contribute further insights into disease mechanisms and therapeutic strategies，offering hope for improved patient outcomes worldwide.